Cas no 60864-69-9 (Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-2-bromo-9,11-epoxy-6-fluoro-17-hydroxy-, (6b,9b,11b)- (9CI))

Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-2-bromo-9,11-epoxy-6-fluoro-17-hydroxy-, (6b,9b,11b)- (9CI) structure
60864-69-9 structure
Product name:Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-2-bromo-9,11-epoxy-6-fluoro-17-hydroxy-, (6b,9b,11b)- (9CI)
CAS No:60864-69-9
MF:C23H26BRFO6
MW:497.3513
CID:525170

Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-2-bromo-9,11-epoxy-6-fluoro-17-hydroxy-, (6b,9b,11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-2-bromo-9,11-epoxy-6-fluoro-17-hydroxy-, (6b,9b,11b)- (9CI)
    • 2-bromo-9beta,11beta-epoxy-6beta-fluoro-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate
    • (6beta,9xi)-2-bromo-6-fluoro-17-hydroxy-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate

Computed Properties

  • Exact Mass: 496.089679
  • Monoisotopic Mass: 496.089679
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 975
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.2

Experimental Properties

  • Density: 1.55
  • Boiling Point: 616.8°C at 760 mmHg
  • Flash Point: 326.8°C
  • Refractive Index: 1.607

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